Cas no 31218-75-4 (4-Ethylthioanisole)

• Product Name: 4-Ethylthioanisole
• CAS No: 31218-75-4
• MF: C₉H₁₂S
• MW: 152.256581306458
• CID: 3158588
• PubChem ID: 2758905
• Update Time: 2025-06-24

4-Ethylthioanisole Chemical and Physical Properties

Names and Identifiers

• 4-Ethylthioanisole
• AKOS006278640
• 4-(ethyl)thioanisole
• FS-4281
• (4-ethyl-phenyl)-methyl sulfide
• HETCYASWPLGPGT-UHFFFAOYSA-N
• 31218-75-4
• 1-ETHYL-4-(METHYLSULFANYL)BENZENE
• p-ethylphenyl methyl sulfide
• SCHEMBL257109
• 1-ethyl-4-methylsulfanylbenzene

• MDL： MFCD03789171
• Inchi： 1S/C9H12S/c1-3-8-4-6-9(10-2)7-5-8/h4-7H,3H2,1-2H3
• InChI Key： HETCYASWPLGPGT-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 152.06597156Da
• Monoisotopic Mass: 152.06597156Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 82.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 25.3Ų

Additional information on 4-Ethylthioanisole

4-Ethylthioanisole: A Comprehensive Overview

4-Ethylthioanisole (CAS No. 31218-75-4) is a chemical compound with the molecular formula C₁₀H₁₄S. It belongs to the class of organosulfur compounds and is widely recognized for its unique chemical properties and diverse applications. This compound is characterized by its aromatic structure, which includes a methyl group attached to the sulfur atom, making it a derivative of anisole. The 4-ethylthioanisole structure is notable for its stability and reactivity, which have been extensively studied in various fields of chemistry.

The synthesis of 4-ethylthioanisole has been a topic of interest in organic chemistry due to its potential as an intermediate in the production of more complex molecules. Recent studies have highlighted innovative methods for synthesizing this compound, including the use of microwave-assisted reactions and catalytic systems that enhance reaction efficiency. These advancements have not only improved the yield but also reduced the environmental impact of its production, aligning with the growing demand for sustainable chemical processes.

One of the most significant applications of 4-ethylthioanisole lies in its use as a precursor in pharmaceutical chemistry. Researchers have explored its role in drug design, particularly in the development of bioactive compounds with potential therapeutic applications. For instance, studies have shown that derivatives of 4-ethylthioanisole exhibit promising anti-inflammatory and antioxidant properties, making them valuable candidates for drug discovery.

In addition to its role in pharmaceuticals, 4-ethylthioanisole has found applications in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as semiconductors and conductive polymers. Recent research has focused on incorporating 4-ethylthioanisole into polymer blends to enhance their electrical conductivity without compromising mechanical properties. These findings underscore its potential in advancing next-generation electronic materials.

The chemical stability of 4-ethylthioanisole is another area that has garnered attention from researchers. Studies have demonstrated that this compound exhibits remarkable resistance to oxidative degradation under various conditions, which is attributed to its sulfur-containing functional group. This property makes it an ideal candidate for use in harsh chemical environments, such as those encountered in industrial processes.

From an environmental perspective, understanding the degradation pathways of 4-ethylthioanisole is crucial for assessing its impact on ecosystems. Recent investigations have revealed that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. These insights are vital for developing strategies to mitigate any potential environmental risks associated with its use.

In conclusion, 4-ethylthioanisole (CAS No. 31218-75-4) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable tool in modern chemistry. As research continues to uncover new possibilities for this compound, it is likely to play an even more prominent role in both academic and industrial settings.